Cas no 4078-22-2 (ethyl 3-(aziridin-1-yl)propanoate)

ethyl 3-(aziridin-1-yl)propanoate structure
4078-22-2 structure
Product Name:ethyl 3-(aziridin-1-yl)propanoate
CAS No:4078-22-2
MF:C7H13NO2
MW:143.183622121811
CID:926189
PubChem ID:20009
Update Time:2025-04-19

ethyl 3-(aziridin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(aziridin-1-yl)propanoate
    • 1-Aziridinepropanoic acid, ethyl ester
    • 1-AZIRIDINEPROPIONIC ACID, ETHYL ESTER
    • 3-aziridin-1-yl-propionic acid ethyl ester
    • 3-Aziridin-1-yl-propionsaeure-aethylester
    • 3-Aziridino-propionsaeure-ethylester
    • AC1L2FCB
    • Aethyl-aethylenimino-propionat
    • BRN 0114288
    • LS-23323
    • NSC101304
    • NSC 101304
    • 4078-22-2
    • DTXSID40193768
    • NSC-101304
    • SCHEMBL674463
    • Ethyl 1-aziridinepropionate
    • UNII-I02R2Q1I7T
    • I02R2Q1I7T
    • Inchi: 1S/C7H13NO2/c1-2-10-7(9)3-4-8-5-6-8/h2-6H2,1H3
    • InChI Key: OUHQWZTZDABZTB-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN1CC1)=O

Computed Properties

  • Exact Mass: 143.09469
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.31
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